Cas no 681276-35-7 (1-(2-methylphenyl)methyl-3-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-indole)

• Product Name: 1-(2-methylphenyl)methyl-3-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-indole
• CAS No: 681276-35-7
• MF: C₂₄H₂₀F₃NS
• MW: 411.482515335083
• CID: 6173562
• PubChem ID: 5111020
• Update Time: 2025-10-29

1-(2-methylphenyl)methyl-3-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)methyl-3-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-indole
• 681276-35-7
• 1-[(2-methylphenyl)methyl]-3-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1H-indole
• AKOS024582513
• 1-[(2-methylphenyl)methyl]-3-[[3-(trifluoromethyl)phenyl]methylsulfanyl]indole
• F0545-0428
• 1-(2-methylbenzyl)-3-((3-(trifluoromethyl)benzyl)thio)-1H-indole

• Inchi： 1S/C24H20F3NS/c1-17-7-2-3-9-19(17)14-28-15-23(21-11-4-5-12-22(21)28)29-16-18-8-6-10-20(13-18)24(25,26)27/h2-13,15H,14,16H2,1H3
• InChI Key： RVDNSERNKGBFFJ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C(F)(F)F)C=1)C1=CN(CC2C=CC=CC=2C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 411.12685530g/mol
• Monoisotopic Mass: 411.12685530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(2-methylphenyl)methyl-3-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-indole

Professional Introduction to Compound with CAS No. 681276-35-7 and Product Name: 1-(2-methylphenyl)methyl-3-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-indole

Compound with the CAS number 681276-35-7 and the product name 1-(2-methylphenyl)methyl-3-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups, including a methyl group at the 2-position of the phenyl ring, a sulfanyl group linked to a trifluoromethylphenylmethyl moiety, and an indole core, which collectively contribute to its unique chemical properties and biological activities.

The indole scaffold, a prominent structural motif in numerous bioactive molecules, is known for its role in modulating various biological pathways. In particular, indole derivatives have been extensively studied for their potential in treating neurological disorders, infectious diseases, and cancer. The presence of the 1-(2-methylphenyl)methyl group in this compound introduces additional complexity, potentially enhancing its binding affinity to biological targets. This structural feature is particularly relevant in the context of designing selective inhibitors for enzymes and receptors involved in disease pathways.

The sulfanyl group at the 3-position of the indole ring further enriches the compound's chemical diversity. Sulfanyl-containing compounds are widely recognized for their pharmacological significance, often exhibiting potent anti-inflammatory, antimicrobial, and antitumor activities. The specific arrangement of this sulfanyl group with a trifluoromethylphenylmethyl substituent is noteworthy, as trifluoromethylation is a common strategy in medicinal chemistry to improve metabolic stability and binding affinity. This modification can significantly alter the electronic properties of the molecule, influencing its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The integration of quantum mechanical calculations with machine learning algorithms has allowed for the rapid screening of virtual libraries containing millions of potential drug candidates. In this context, compound 1-(2-methylphenyl)methyl-3-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-indole has been identified as a promising candidate for further investigation due to its unique structural features and predicted biological properties.

Experimental validation of these computational predictions has been crucial in advancing the development of novel therapeutics. High-throughput screening (HTS) techniques have become indispensable tools in modern drug discovery pipelines, allowing for the rapid assessment of large compound libraries against various biological targets. Initial experimental studies on this compound have shown encouraging results, particularly in terms of its interaction with certain enzymes implicated in metabolic disorders. These findings align well with computational predictions and underscore the importance of interdisciplinary approaches in drug development.

The synthesis of complex molecules like 1-(2-methylphenyl)methyl-3-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-indole presents significant challenges due to their intricate structural motifs. Traditional synthetic routes often require multiple steps and rely on specialized reagents, making scalability a critical consideration. However, recent innovations in synthetic methodology have introduced more efficient and sustainable approaches. For instance, transition-metal-catalyzed cross-coupling reactions have revolutionized organic synthesis by enabling the formation of carbon-carbon bonds under mild conditions. The application of such techniques has facilitated the construction of complex molecular frameworks with high precision and yield.

The pharmacokinetic properties of a drug candidate are equally important as its biochemical activity. Metabolic stability, solubility, and distribution within biological systems are key factors that determine a drug's efficacy and safety profile. Computational tools have been developed to predict these properties early in the drug discovery process, thereby reducing the time and cost associated with experimental testing. For compound 1-(2-methylphenyl)methyl-3-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-indole, preliminary simulations suggest favorable pharmacokinetic profiles, which bodes well for its further development as a potential therapeutic agent.

Regulatory considerations play a pivotal role in bringing new drugs to market. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require extensive documentation demonstrating a drug's safety and efficacy before approval. This includes preclinical studies involving cell-based assays, animal models, and human clinical trials. The development pipeline for 1-(2-methylphenyl)methyl-3-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-indole is currently focused on generating comprehensive preclinical data to support future regulatory submissions.

The impact of this compound extends beyond basic research; it holds promise for addressing unmet medical needs across various therapeutic areas. For example, its structural features suggest potential applications in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, its interaction with inflammatory pathways makes it a candidate for developing novel anti-inflammatory agents. As research progresses, additional therapeutic applications may emerge as more comprehensive data becomes available.

In conclusion,1-(2-methylphenyl)methyl-3-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1H-indole, identified by CAS number 681276-35-7, represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and predicted biological activities. Its unique combination of functional groups positions it as a promising candidate for further investigation into treating various diseases. With ongoing research efforts focused on synthesis optimization、pharmacokinetic profiling、and preclinical validation，this compound has the potential to contribute substantially to future therapeutic developments。